CC0651

• Molecular Formula: C20H21Cl2NO6
• Molecular Weight: 442.3 g/mol
• InChI: InChI=1S/C20H21Cl2NO6/c1-29-10-17(24)23-16(18(25)19(26)20(27)28)6-11-2-4-12(5-3-11)13-7-14(21)9-15(22)8-13/h2-5,7-9,16,18-19,25-26H,6,10H2,1H3,(H,23,24)(H,27,28)/t16-,18-,19+/m0/s1
• InChIKey: NTCBTNCWNRCBGX-YTQUADARSA-N

CC0651 Allosteric Cdc34 Inhibitor Profile

CC0651 (CAS 1319207-44-7) is a small-molecule allosteric inhibitor of the human E2 ubiquitin-conjugating enzyme Cdc34A (also known as UBE2R1) [1]. It acts by inserting into a cryptic binding pocket on Cdc34A distant from the catalytic site, thereby stabilizing a low-affinity interaction between Cdc34A and ubiquitin [1]. This mechanism results in potent inhibition of Cdc34A-mediated ubiquitination of key cell cycle regulators, including the SCFSkp2 substrate p27Kip1 (IC50 = 1.72 μM) . CC0651 exhibits high selectivity for human Cdc34A over other E2 enzymes, E1 enzymes, and E3 ligases, making it a valuable chemical probe for dissecting Cdc34A-dependent ubiquitination pathways [2].

Cdc34A‑selective pathway study: Allosteric inhibitor targeting the Cdc34A–ubiquitin interface, not E1/E3 or proteasome.

SCF E3 ligase context: Disrupts Skp1–Cullin–F‑box dependent ubiquitination of cell‑cycle regulators.

Clean mechanistic probe: No activity against Cdc34B, Ube2G1, Ube2U1, or HECT/RING E3s; avoids broad UPS disruption.

• [1] Ceccarelli DF, Tang X, Pelletier B, Orlicky S, Xie W, Plante V, et al. An allosteric inhibitor of the human Cdc34 ubiquitin-conjugating enzyme. Cell. 2011 Jun 24;145(7):1075-87. View Source
• [2] Koszela J, Pham NT, Shave S, St-Cyr D, Ceccarelli DF, Orlicky S, et al. A Novel Confocal Scanning Protein–Protein Interaction Assay (PPI-CONA) Reveals Exceptional Selectivity and Specificity of CC0651, a Small Molecule Binding Enhancer of the Weak Interaction between the E2 Ubiquitin-Conjugating Enzyme CDC34A and Ubiquitin. Bioconjugate Chemistry. 2024 Aug 21. View Source

CC0651 Critical Differentiators

Substituting CC0651 with a generic E2 enzyme inhibitor or a related Cdc34-targeting compound is not scientifically equivalent due to its distinct allosteric binding mode and exceptional selectivity profile. Unlike catalytic site inhibitors that may affect multiple E2 enzymes, CC0651 binds to a cryptic pocket unique to the Cdc34A-ubiquitin interface, demonstrating a 14-fold higher affinity for the ubiquitin-bound form of Cdc34A compared to the apo enzyme . Crucially, CC0651 is exceptionally selective for Cdc34A; when tested against a panel of 12 other E2 enzymes, it enhanced ubiquitin binding only to Cdc34A, with no detectable activity toward UBE2D1, UBE2D4, UBE2K, or other E2s [1]. This level of target engagement specificity cannot be assumed for other Cdc34 inhibitors or general ubiquitination modulators, necessitating the use of authenticated CC0651 for reproducible research outcomes.

Mechanism

Cdc34A–Ub interface stabilization

p97/VCP ATPase inhibition (CB‑5083, NMS‑873)

Selectivity

No inhibition of E1, HECT/RING E3, other E2s

Broad ERAD/autophagy disruption; kinase cross‑reactivity possible

Binding mode

Ubiquitin‑dependent 14‑fold affinity gain

No analogous ubiquitin‑dependent enhancement reported

• [1] Koszela J, Pham NT, Shave S, St-Cyr D, Ceccarelli DF, Orlicky S, et al. Figure 3. A Novel Confocal Scanning Protein–Protein Interaction Assay (PPI-CONA) Reveals Exceptional Selectivity and Specificity of CC0651. PMC11417995. 2024. View Source

CC0651 Quantitative Evidence Guide

Cdc34A-Selective Inhibition Profile

In a direct comparative PPI-CONA assay, CC0651 at 100 μM enhanced ubiquitin binding exclusively to CDC34A, while showing no detectable enhancement for 12 other E2 enzymes, including UBE2D1, UBE2D4, and UBE2K [1]. In contrast, the DMSO control showed baseline binding for UBE2D1, UBE2D4, and UBE2K, confirming that CC0651's activity is uniquely restricted to CDC34A [1]. Furthermore, among a panel of 11 CC0651 analogues tested at 100 μM, CC0651 was the most active compound and the only one demonstrating clear selectivity for CDC34A [1].

Selectivity Profile

Data to verify

No inhibition of E1, Cdc34B, Ube2G1, Ube2U1, HECT/RING E3 at 30 µM; p97 inhibitors disrupt multiple UPS nodes.

Supports Cdc34A‑specific pathway interpretation.

Purified enzyme panel; compare with p97 inhibitor data.

Evidence Dimension	Selectivity for CDC34A over a panel of 13 E2 enzymes
Target Compound Data	CC0651 (100 μM) enhanced ubiquitin binding only to CDC34A; ratio of compound-induced increase vs DMSO control >1.0 for CDC34A only
Comparator Or Baseline	12 other E2 enzymes (UBE2D1, UBE2D4, UBE2K, etc.) showed no enhanced ubiquitin binding with CC0651; 11 CC0651 analogues showed lower activity and selectivity
Quantified Difference	CC0651 is the only compound among 12 tested analogues that selectively enhances CDC34A-ubiquitin interaction
Conditions	PPI-CONA assay; 20 pmol His6-tagged E2 immobilized on Ni2+NTA beads, 250 nM Cy5-Ub, 100 μM compound

Why This Matters

This exceptional selectivity confirms that CC0651 is the preferred chemical probe for experiments requiring unambiguous attribution of phenotypic effects to Cdc34A inhibition, without confounding off-target E2 activity.

• [1] Koszela J, Pham NT, Shave S, St-Cyr D, Ceccarelli DF, Orlicky S, et al. Figure 3. A Novel Confocal Scanning Protein–Protein Interaction Assay (PPI-CONA) Reveals Exceptional Selectivity and Specificity of CC0651. PMC11417995. 2024. View Source

Ubiquitin-Dependent Binding Enhancement

CC0651 demonstrates a marked preference for the ubiquitin-bound conformation of Cdc34A. The EC50 for binding to Cdc34A alone is 267 μM, whereas in the presence of ubiquitin, the EC50 improves to 19 μM, representing a 14-fold increase in affinity . This contrasts with generic E2 catalytic site inhibitors, which typically do not exhibit ubiquitin-dependent binding and may lack this conformational selectivity.

Ubiquitin‑dependent binding

Reported

14‑fold higher affinity with ubiquitin (EC50 267 µM → 19 µM).

Preferential engagement of enzymatically competent Cdc34A–Ub complex.

SPR/TR‑FRET assays; no comparator shows this behaviour.

Evidence Dimension	Binding affinity to Cdc34A with and without ubiquitin
Target Compound Data	EC50 = 19 μM (with ubiquitin)
Comparator Or Baseline	EC50 = 267 μM (without ubiquitin)
Quantified Difference	14-fold higher affinity for Ub-Cdc34A complex
Conditions	In vitro binding assay; EC50 determination

Why This Matters

The ubiquitin-dependent binding enhancement indicates that CC0651 preferentially targets the active, substrate-engaged form of Cdc34A, potentially increasing target engagement in cellular contexts where Cdc34A is actively ubiquitinating substrates.

SCF-Mediated Polyubiquitination Blockade

In a reconstituted ubiquitination assay, CC0651 inhibited the ubiquitination of the SCFSkp2 substrate p27Kip1 with an IC50 of 1.72 μM [1]. Under the same assay conditions, the DMSO vehicle control showed no inhibition, and the assay demonstrated a clear dose-response relationship [1]. This potency is consistent across multiple independent studies and vendor datasheets, establishing a reliable benchmark for Cdc34A inhibition .

Polyubiquitination IC50

Head‑to‑head

IC50 1.72 µM (p27Kip1), 2.5 µM (Sic1‑SCFCdc4), 18 µM (β‑catenin); bortezomib blocks proteasome indiscriminately.

Selective SCF‑dependent ubiquitination blockade.

In vitro reconstituted ubiquitination assays.

Evidence Dimension	Inhibition of p27Kip1 ubiquitination
Target Compound Data	IC50 = 1.72 μM
Comparator Or Baseline	DMSO control (0% inhibition)
Quantified Difference	1.72 μM IC50 vs. baseline
Conditions	In vitro reconstituted ubiquitination assay with recombinant hCdc34, E1, E3 (SCFSkp2), ubiquitin, and p27Kip1 substrate

Why This Matters

The consistent and well-documented IC50 value provides a reliable potency benchmark for quality control of purchased compound and for designing dose-response experiments in cellular studies.

• [1] Ceccarelli DF, Tang X, Pelletier B, Orlicky S, Xie W, Plante V, et al. An allosteric inhibitor of the human Cdc34 ubiquitin-conjugating enzyme. Cell. 2011 Jun 24;145(7):1075-87. View Source

p27Kip1 Accumulation in PC-3 Cells

CC0651 was profiled against a panel of enzymes involved in the ubiquitination cascade. It displayed no affinity or inhibitory activity against the E1 enzyme Uba1, the E2 enzymes Cdc34B/Ube2R2, Ube2G1, and UbeU1, the HECT E3 ligases SMURF2 and UbcH7, or the RING E3 ligase Rnf168 . In contrast, the positive control for each enzyme class showed expected inhibition. This broad selectivity distinguishes CC0651 from pan-E2 inhibitors or less selective Cdc34 modulators.

Cellular p27 readout

Data to verify

p27Kip1 accumulation in PC‑3 cells (30 µM, 16 h); p97 inhibitors induce ER stress markers instead.

On‑target pharmacodynamic biomarker for Cdc34 inhibition.

Immunoblot readout; cross‑study comparison.

Evidence Dimension	Inhibitory activity against ubiquitination cascade enzymes
Target Compound Data	No detectable inhibition or binding to Uba1, Cdc34B, Ube2G1, UbeU1, SMURF2, UbcH7, Rnf168
Comparator Or Baseline	Positive controls for each enzyme class showed expected inhibition
Quantified Difference	Complete lack of activity against 7 non-target enzymes
Conditions	Biochemical enzyme activity assays; vendor-validated selectivity panel

Why This Matters

The clean selectivity profile minimizes the risk of confounding off-target effects in cellular assays, ensuring that observed phenotypes can be confidently attributed to Cdc34A inhibition.

Human-Specific Cdc34A Inhibition

Treatment of PC-3 prostate cancer cells with 30 μM CC0651 for 16 hours resulted in the accumulation of the Cdc34A substrates p27Kip1 and cyclin E, consistent with inhibition of SCF-mediated ubiquitination and proteasomal degradation . In contrast, vehicle (DMSO)-treated cells showed baseline levels of these proteins. This cellular activity correlates with the inhibition of PC-3 cell proliferation observed at similar concentrations (IC50 ~20-30 μM) [1].

Species selectivity

Head‑to‑head

Inhibits human Cdc34A; no inhibition of yeast Cdc34. p97 inhibitors inhibit both.

Suitable for mixed‑species models (e.g., xenograft) without host UPS cross‑reactivity.

Purified human/yeast enzyme assays.

Evidence Dimension	Accumulation of Cdc34A substrate proteins in cells
Target Compound Data	30 μM CC0651 for 16 h induced p27Kip1 and cyclin E accumulation in PC-3 cells
Comparator Or Baseline	DMSO vehicle control (baseline protein levels)
Quantified Difference	Qualitative increase in substrate protein levels; proliferation IC50 ~20-30 μM
Conditions	PC-3 human prostate cancer cell line; 16-hour treatment

Why This Matters

Demonstrates that CC0651 is cell-permeable and engages its target in a cellular context, validating its utility as a functional probe for studying Cdc34A-dependent pathways in cancer cell models.

• [1] Ceccarelli DF, Tang X, Pelletier B, Orlicky S, Xie W, Plante V, et al. An allosteric inhibitor of the human Cdc34 ubiquitin-conjugating enzyme. Cell. 2011 Jun 24;145(7):1075-87. View Source

CC0651 Research Applications

SCF E3 Ubiquitination Signaling Studies

Researchers investigating the role of SCF ubiquitin ligases in cell cycle progression can employ CC0651 to specifically inhibit Cdc34A-mediated ubiquitination of substrates like p27Kip1 and cyclin E [1]. The compound's selectivity for Cdc34A over other E2 enzymes ensures that observed effects on substrate stabilization and cell cycle arrest are directly attributable to Cdc34A inhibition, not off-target modulation of parallel ubiquitination pathways [2].

Cdc34 Target Validation in Cancer Models

CC0651's unique allosteric mechanism—stabilizing the low-affinity Cdc34A-ubiquitin interaction—makes it an indispensable tool for structural and biochemical studies of E2-ubiquitin complex formation [3]. Its 14-fold higher affinity for the ubiquitin-bound Cdc34A conformation enables targeted interrogation of the active E2 state in vitro .

Cdc34-Ubiquitin Interface Structural Studies

The exceptional selectivity of CC0651 for CDC34A, as demonstrated in the PPI-CONA assay platform, positions it as an ideal positive control for developing and validating high-throughput screens targeting weak protein-protein interactions, particularly those involving E2 enzymes and ubiquitin [4].

Negative Control for UPS Inhibitor Studies

In preclinical cancer research, CC0651 serves as a benchmark inhibitor to assess the therapeutic potential of targeting Cdc34A. Its demonstrated ability to inhibit proliferation of PC-3 prostate cancer cells and induce substrate accumulation provides a reference point for evaluating novel Cdc34A inhibitors or combination therapies [5].

Application

Selection Property

Validation Focus

SCF E3 ubiquitination signaling studies

Cdc34A‑selective inhibition without E1/E3 off‑targets

p27Kip1 accumulation; polyubiquitin chain blockade

Target validation in cancer models

Human Cdc34A inhibition; yeast‑inactive

Anti‑proliferative readouts in human cancer lines

Cdc34–Ub interface structural studies

Co‑crystal structure (PDB: 4MDK); high HPLC purity

Biophysical binding assays; PPI stabilization screening

Negative control for UPS inhibitor panels

No inhibition of proteasome, E1, or other E2/E3s

Differential phenotype assignment to Cdc34A vs. other UPS nodes

• [1] Ceccarelli DF, Tang X, Pelletier B, Orlicky S, Xie W, Plante V, et al. An allosteric inhibitor of the human Cdc34 ubiquitin-conjugating enzyme. Cell. 2011 Jun 24;145(7):1075-87. View Source
• [2] Koszela J, Pham NT, Shave S, St-Cyr D, Ceccarelli DF, Orlicky S, et al. Figure 3. A Novel Confocal Scanning Protein–Protein Interaction Assay (PPI-CONA) Reveals Exceptional Selectivity and Specificity of CC0651. PMC11417995. 2024. View Source
• [3] Huang H, Ceccarelli DF, Orlicky S, St-Cyr D, Ziemba A, Garg P, et al. E2 enzyme inhibition by stabilization of a low-affinity interface with ubiquitin. Nat Chem Biol. 2014 Feb;10(2):156-63. View Source
• [4] Koszela J, Pham NT, Shave S, St-Cyr D, Ceccarelli DF, Orlicky S, et al. A Novel Confocal Scanning Protein–Protein Interaction Assay (PPI-CONA) Reveals Exceptional Selectivity and Specificity of CC0651. Bioconjugate Chemistry. 2024 Aug 21. View Source
• [5] Ceccarelli DF, Tang X, Pelletier B, Orlicky S, Xie W, Plante V, et al. An allosteric inhibitor of the human Cdc34 ubiquitin-conjugating enzyme. Cell. 2011 Jun 24;145(7):1075-87. View Source